Cas no 117788-50-8 (1,2-Benzenediol,3-heptyl-)

• Product Name: 1,2-Benzenediol,3-heptyl-
• CAS No: 117788-50-8
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 131617
• PubChem ID: 10214475
• Update Time: 2025-04-19

1,2-Benzenediol,3-heptyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,3-heptyl-
• 1,2-Benzenediol,3-heptyl-(9CI)
• 3-heptylbenzene-1,2-diol
• SCHEMBL11684136
• 3-Heptylcatechol
• 117788-50-8

• Inchi： 1S/C13H20O2/c1-2-3-4-5-6-8-11-9-7-10-12(14)13(11)15/h7,9-10,14-15H,2-6,8H2,1H3
• InChI Key： VDSNRFLNTUUEME-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CCCCCCC)O

Computed Properties

• Exact Mass: 208.146329876g/mol
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 40.5Ų